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molecular formula C7H16Cl2N2 B190022 1-(2-Chloroethyl)-4-methylpiperazine hydrochloride CAS No. 126055-32-1

1-(2-Chloroethyl)-4-methylpiperazine hydrochloride

Cat. No. B190022
CAS RN: 126055-32-1
M. Wt: 199.12 g/mol
InChI Key: NVYZDOQALWYSEJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07737283B2

Procedure details

N-methyl piperazine and 1-bromo-2-chloroethane are reacted using the procedure for Example OO to afford 1-(2-chloroethyl)-4-methylpiperazine hydrochloride.
Name
N-methyl piperazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-bromo-2-chloroethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(2-chloroethyl)-4-methylpiperazine hydrochloride

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.Br[CH2:9][CH2:10][Cl:11]>>[ClH:11].[Cl:11][CH2:10][CH2:9][N:5]1[CH2:6][CH2:7][N:2]([CH3:1])[CH2:3][CH2:4]1 |f:2.3|

Inputs

Step One
Name
N-methyl piperazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN1CCNCC1
Name
1-bromo-2-chloroethane
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-(2-chloroethyl)-4-methylpiperazine hydrochloride
Type
product
Smiles
Cl.ClCCN1CCN(CC1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
Patent
US07737283B2

Procedure details

N-methyl piperazine and 1-bromo-2-chloroethane are reacted using the procedure for Example OO to afford 1-(2-chloroethyl)-4-methylpiperazine hydrochloride.
Name
N-methyl piperazine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-bromo-2-chloroethane
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
1-(2-chloroethyl)-4-methylpiperazine hydrochloride

Identifiers

REACTION_CXSMILES
[CH3:1][N:2]1[CH2:7][CH2:6][NH:5][CH2:4][CH2:3]1.Br[CH2:9][CH2:10][Cl:11]>>[ClH:11].[Cl:11][CH2:10][CH2:9][N:5]1[CH2:6][CH2:7][N:2]([CH3:1])[CH2:3][CH2:4]1 |f:2.3|

Inputs

Step One
Name
N-methyl piperazine
Quantity
0 (± 1) mol
Type
reactant
Smiles
CN1CCNCC1
Name
1-bromo-2-chloroethane
Quantity
0 (± 1) mol
Type
reactant
Smiles
BrCCCl

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Outcomes

Product
Name
1-(2-chloroethyl)-4-methylpiperazine hydrochloride
Type
product
Smiles
Cl.ClCCN1CCN(CC1)C

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.